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Compound Name: BMS-901715

Cat. No.: B11933346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-901715 is a potent and selective inhibitor of the Adaptor-Associated Kinase 1 (AAK1), a

serine/threonine kinase that plays a pivotal role in clathrin-mediated endocytosis (CME).[1][2]

AAK1 facilitates this fundamental cellular process by phosphorylating the μ2 subunit of the

adaptor protein 2 (AP2) complex, which is crucial for the recognition of cargo and the assembly

of clathrin-coated pits. Beyond its role in endocytosis, AAK1 is also implicated in the regulation

of the Notch and WNT signaling pathways. These application notes provide detailed protocols

for utilizing BMS-901715 in various cell-based assays to investigate its effects on cellular

processes.

Data Presentation
While specific cell viability IC50 data for BMS-901715 is not readily available in the public

domain, the following table summarizes the biochemical potency and provides context from a

related AAK1 inhibitor. Researchers are encouraged to generate dose-response curves in their

cell lines of interest.
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Compound Assay Type Target IC50 Cell Line(s) Reference

BMS-901715
Biochemical

Assay
AAK1 3.3 nM - [1][2]

LP-935509

(another

AAK1

inhibitor)

Cell

Proliferation
- No effect

A20, EL4,

B16
[3]

Hypothetical

Data for

BMS-901715

Cell Viability

(e.g.,

MTT/Resazur

in)

-
To be

determined
User-defined -

Hypothetical

Data for

BMS-901715

Transferrin

Uptake Assay

Clathrin-

Mediated

Endocytosis

To be

determined
User-defined -

Signaling Pathway
The diagram below illustrates the central role of AAK1 in clathrin-mediated endocytosis, the

primary pathway affected by BMS-901715.
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AAK1 Signaling Pathway in Clathrin-Mediated Endocytosis
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General Workflow for Cell-Based Assays with BMS-901715
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4. Perform Assay
(e.g., Viability, Endocytosis)
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6. Data Analysis
(e.g., IC50 determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for BMS-901715 in
Cell-Based Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11933346#how-to-use-bms-901715-in-a-cell-based-
assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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